Cas no 54729-99-6 (Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)-)

Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)- structure
54729-99-6 structure
Product Name:Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)-
CAS No:54729-99-6
MF:C7H3F3N2O7S
MW:316.168131113052
CID:375654
PubChem ID:189146
Update Time:2025-04-19

Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)-
    • 2,6-dinitro-4-(trifluoromethyl)benzenesulfonic acid
    • 2,6-dinitro-4-trifluoromethylbenzenesulfonic acid
    • SCHEMBL4962491
    • 2,6-dinitro-4-trifluoromethyl-benzenesulfonic acid
    • 54729-99-6
    • Tfmdnps
    • DTXSID60203196
    • IVFGXTYRSDHGSH-UHFFFAOYSA-N
    • Benzenesulfonic acid, 2,6-dinitro-4-(trifluoromethyl)-
    • 2,6-Dinitro-tfmbsa
    • 4-Trifluoromethyl-2,6-dinitrophenyl sulfonate
    • 2,6-Dinitro-4-trifluoromethylbenzenesulfonate
    • Inchi: 1S/C7H3F3N2O7S/c8-7(9,10)3-1-4(11(13)14)6(20(17,18)19)5(2-3)12(15)16/h1-2H,(H,17,18,19)
    • InChI Key: IVFGXTYRSDHGSH-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC(C(F)(F)F)=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 315.96129
  • Monoisotopic Mass: 315.96130610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • PSA: 140.65
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